Cas no 87999-10-8 (5H-Indeno[1,2-b]pyridine, 3,4-diphenyl-)

5H-Indeno[1,2-b]pyridine, 3,4-diphenyl- structure
87999-10-8 structure
Product Name:5H-Indeno[1,2-b]pyridine, 3,4-diphenyl-
CAS No:87999-10-8
MF:C24H17N
MW:319.398485898972
CID:648939
PubChem ID:71411540
Update Time:2025-04-19

5H-Indeno[1,2-b]pyridine, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Indeno[1,2-b]pyridine, 3,4-diphenyl-
    • 3,4-diphenyl-5H-indeno[1,2-b]pyridine
    • DTXSID30831147
    • 87999-10-8
    • Inchi: 1S/C24H17N/c1-3-9-17(10-4-1)22-16-25-24-20-14-8-7-13-19(20)15-21(24)23(22)18-11-5-2-6-12-18/h1-14,16H,15H2
    • InChI Key: VPNDNOPLEDZOLU-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C2C=1C1C=CC=CC=1C2

Computed Properties

  • Exact Mass: 319.136099547g/mol
  • Monoisotopic Mass: 319.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 12.9Ų
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